![molecular formula C21H17FN4O3 B2820175 (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate CAS No. 946216-33-7](/img/structure/B2820175.png)
(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
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Description
(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C21H17FN4O3 and its molecular weight is 392.39. The purity is usually 95%.
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Scientific Research Applications
Tetrel Bonding Interactions and Structural Analysis
The compound and its derivatives have been studied for their potential to form self-assembled dimers in solid state, utilizing π-hole tetrel bonding interactions. Such interactions, involving the α-ketoester functionality and phenyl substituents, are significant in the understanding of molecular structures and their stabilization. Studies include Hirshfeld surface analysis, DFT calculations, and Bader's theory of atoms-in-molecules, which provide insights into nucleophilic/electrophilic nature and interaction energies of the tetrel bond (Ahmed et al., 2020).
Synthesis and Characterization for Antimicrobial Properties
A series of derivatives of the compound were synthesized and characterized to explore their antimicrobial activities. These compounds showed a broad spectrum of antimicrobial activities and moderate to good anti-oxidant activities. The antibacterial properties were further validated through in silico molecular docking studies, suggesting their potential as good inhibitors of the E. coli MurB enzyme (Bhat et al., 2016).
Luminescence Sensing of Metal Ions and Nitroaromatic Compounds
Novel lanthanide metal–organic frameworks based on the compound and its derivatives have been synthesized and investigated for luminescence sensing of metal ions and nitroaromatic compounds. These frameworks, constructed by bi-nuclear lanthanide metal clusters, exhibit selective detection capabilities, which are of great interest for applications in sensing and detection technologies (Wang et al., 2016).
Corrosion Inhibition in Acid Environments
The compound's derivatives have been assessed as potential anticorrosion agents for mild steel in acidic environments. The study involved gravimetric and electrochemical techniques, revealing that the synthesized inhibitor exhibited high inhibition efficiency. The adsorption of the compound on the iron surface was elucidated through molecular simulations, indicating its potential application in corrosion protection (Rahmani et al., 2019).
properties
IUPAC Name |
(5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 1-(4-fluorophenyl)-5-methyltriazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O3/c1-13-19(24-25-26(13)17-10-8-16(22)9-11-17)21(27)28-12-18-14(2)29-20(23-18)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRWRZOPHXNYGHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=C(C=C2)F)C(=O)OCC3=C(OC(=N3)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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